Cas no 2411870-83-0 (Fenpropathrin-13C6)

• Product Name: Fenpropathrin-13C6
• CAS No: 2411870-83-0
• MF: C₂₂H₂₃NO₃
• MW: 360.409663438797
• CID: 5729720
• Update Time: 2025-10-29

Fenpropathrin-13C6 Chemical and Physical Properties

Names and Identifiers

• Fenpropathrin-13C6

• Inchi： 1S/C22H23NO3/c1-21(2)19(22(21,3)4)20(24)26-18(14-23)15-9-8-12-17(13-15)25-16-10-6-5-7-11-16/h5-13,18-19H,1-4H3/i5+1D,6+1D,7+1D,10+1D,11+1D,16+1
• InChI Key： XQUXKZZNEFRCAW-KVIQPSAWSA-N
• SMILES： C(C1C(C)(C)C1(C)C)(=O)OC(C1C=CC=C(O[13C]2[13C]([2H])=[13C]([2H])[13C]([2H])=[13C]([2H])[13C]=2[2H])C=1)C#N

Additional information on Fenpropathrin-13C6

Research Briefing on Fenpropathrin-13C6 and Compound 2411870-83-0: Recent Advances in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of stable isotope-labeled compounds and novel chemical entities in advancing chemical biology and pharmaceutical research. Among these, Fenpropathrin-13C6 (a carbon-13 labeled analog of the synthetic pyrethroid insecticide Fenpropathrin) and the compound with CAS number 2411870-83-0 have emerged as significant tools for metabolic studies and drug development. This briefing synthesizes the latest findings on these compounds, focusing on their applications in analytical chemistry, toxicology, and therapeutic research.

Fenpropathrin-13C6 has been extensively utilized as an internal standard in mass spectrometry-based quantification of pyrethroid insecticides in environmental and biological samples. A 2023 study published in Journal of Chromatography B demonstrated its superior performance in tracking Fenpropathrin metabolism in mammalian systems, revealing previously unknown hydroxylated metabolites through high-resolution LC-MS/MS. The isotopic purity (>99% 13C6) proved critical for minimizing matrix effects in complex samples.

The structural analog 2411870-83-0 has shown promising activity as a modulator of voltage-gated sodium channels, with recent in vitro studies indicating selective binding to neuronal subtypes. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) suggest this compound adopts a binding conformation distinct from classical pyrethroids, potentially explaining its differential effects on channel kinetics. These findings may inform the development of next-generation neuroactive compounds with improved safety profiles.

Innovative synthetic approaches to both compounds have been reported. A 2024 Organic Process Research & Development paper detailed an optimized route to Fenpropathrin-13C6 featuring a palladium-catalyzed cyanation with 13C-labeled potassium cyanide, achieving 85% overall yield. Meanwhile, 2411870-83-0 has been produced via a novel [3+2] cycloaddition strategy that enables late-stage diversification of its central heterocyclic core, as described in recent patent applications (WO2023187562).

Toxicological assessments using Fenpropathrin-13C6 have provided new insights into species-specific metabolic pathways. A multinational cohort study (2023) employing this tracer identified marked differences in esterase-mediated detoxification between rodents and primates, suggesting limitations in current risk assessment models. These data are driving revisions to regulatory guidelines for pyrethroid evaluation.

Emerging applications of 2411870-83-0 include its use as a photoaffinity probe for mapping insecticide binding sites and preliminary investigations into repurposing for pain management. The compound's unique physicochemical properties (logP 3.2, polar surface area 48 Å2) make it particularly suitable for blood-brain barrier penetration studies, with ongoing research exploring structure-activity relationships.

Future directions highlighted in recent reviews point to the need for: (1) expanded stability studies of Fenpropathrin-13C6 under various storage conditions, (2) comprehensive profiling of 2411870-83-0 off-target effects using chemoproteomics platforms, and (3) development of dual-labeled analogs for simultaneous tracking of distribution and metabolism. The continued evolution of these compounds as research tools underscores their value in bridging chemical and biological discovery.